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Compound of Interest

Compound Name: Acid yellow 61

Cat. No.: B15622547 Get Quote

Introduction and Application Notes
Acid Yellow 61 (C.I. 18968) is a water-soluble, anionic monoazo dye known for its bright,

greenish-yellow hue.[1] It is primarily utilized in the dyeing of protein fibers and synthetic

materials that contain amine groups. Its molecular structure facilitates the formation of strong

ionic and hydrogen bonds with these fibers in an acidic medium, resulting in vibrant and

durable coloration.[2]

Key Applications:

Textile Dyeing: Acid Yellow 61 is highly effective for dyeing wool, silk, and polyamide (nylon)

fibers, as well as their blends.[1][2] It is recognized for producing level, uniform color with

good exhaustion from the dyebath.[1][3]

Leather Dyeing: The dye is widely used in the leather industry to achieve rich, even

coloration on various types of leather, including chrome-tanned and vegetable-tanned hides.

[4][5] Its ability to penetrate leather effectively enhances the aesthetic appeal of finished

goods like footwear, accessories, and upholstery.[4]

Other Applications: It also finds use in paper dyeing and for direct printing on wool and silk

fabrics.[1][4]

Chemical & Physical Properties: The dye is commercially available as a yellow powder.[1] It is

sensitive to certain metal ions; copper and iron in the dyebath can affect the final shade,
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necessitating careful control of water quality and dyeing vessel materials.[1][6] The dye's

performance is significantly influenced by pH, temperature, and the use of auxiliary chemicals.

Quantitative Data Summary
The following tables summarize key quantitative data for the application of Acid Yellow 61.

Table 1: General Properties and Specifications of Acid Yellow 61

Property Value / Description Source

C.I. Name Acid Yellow 61 [1]

C.I. Number 18968 [1]

CAS Number 12217-38-8 [1]

Molecular Formula C₂₄H₂₀Cl₂N₅NaO₆S₂ [1]

Molecular Weight 632.47 g/mol [1]

Solubility in Water 35 g/L at 90°C [1]

Appearance Yellow Powder [1]

| Aqueous Solution | Greenish-light yellow |[1] |

Table 2: Typical Dyeing Parameters for Textiles (Wool, Silk, Nylon)
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Parameter Range / Value Notes Source

Dye Concentration 1.5 - 4% (o.w.f.)*
For deep shades
like black or navy,
up to 4% is used.

[7]

Liquor Ratio 1:30 - 1:50

The ratio of the weight

of goods to the

volume of dye liquor.

[8][9]

pH 2.5 - 4.5
Achieved using acetic

acid or formic acid.
[5]

Dyeing Temperature 85 - 100°C (Simmer)

Gradually raise

temperature to ensure

level dyeing.

[10][11]

Dyeing Time 30 - 90 minutes

Time at final

temperature. Longer

times for darker

shades.

[5][9]

Auxiliaries Glauber's Salt

Used as a leveling

agent to promote even

dye uptake.

[8]

| Acid Donor | Acetic Acid / Vinegar | 1/4 cup per pound of fabric. Added after dye has

penetrated. |[10] |

*o.w.f. = on the weight of fiber

Table 3: Typical Dyeing Parameters for Leather
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Parameter Range / Value Notes Source

pH 2.5 - 4.5
Critical for dye
fixation on
collagen fibers.

[5]

Dyeing Temperature 40 - 60°C

Higher end (55-60°C)

for chrome-tanned

leather.

[5]

Dyeing Time 30 - 90 minutes

Depends on leather

thickness and desired

color depth.

[5]

Acid Donor
Formic Acid, Acetic

Acid

Used to adjust and

maintain the pH of the

dyebath.

[5]

Auxiliaries
Anionic/Nonionic

Penetrants

Reduces surface

tension for better dye

diffusion.

[5]

| | Leveling Agents | Delays dye adsorption rate for more even results. |[5] |

Table 4: Colorfastness Ratings for Acid Yellow 61

Fastness Test ISO Standard Rating (1-5 Scale*) Source

Light Fastness ISO 105-B02 5-6 [1]

Washing (Soaping) ISO 105-C06 4 (Staining & Fading) [1]

Perspiration ISO 105-E04 4 (Staining & Fading) [1]

| Seawater | ISO 105-E02 | 4-5 (Fading) |[1] |

*Rating Scale: 5 = Excellent, 1 = Poor.[12]

Experimental Protocols
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This protocol describes a standard laboratory procedure for dyeing wool or silk yarn/fabric with

Acid Yellow 61 using the stove-top method.

Workflow for Textile Dyeing with Acid Yellow 61

Preparation Phase

Dyeing Phase

Post-Treatment Phase

1. Scour Fiber
(Wash with detergent to remove impurities)

2. Weigh Dry Fiber

5. Add Wetted Fiber
(Immerse fiber in cool dyebath)

3. Prepare Dye Stock Solution
(Paste dye powder with hot water)

4. Prepare Dyebath
(Add water, dye stock, leveling agent)

6. Gradually Heat
(Raise temp to 85-95°C over 30-45 min)

7. Add Acid
(Add vinegar/acetic acid after 10 min at temp)

8. Maintain Temperature
(Hold at simmer for 30-60 min with gentle stirring)

9. Cool Down
(Allow dyebath to cool gradually)

10. Rinse
(Rinse with warm, then cool water until clear)

11. Wash & Dry
(Final wash with neutral detergent)

Click to download full resolution via product page

Caption: Workflow for immersion dyeing of protein fibers.
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Methodology:

Fiber Preparation (Scouring): To ensure even dye uptake, pre-wash the textile material (100g

sample) with a neutral detergent (e.g., 5 mL Synthrapol) in hot water to remove any oils,

starches, or impurities.[8] Rinse thoroughly. The material should be damp before entering the

dyebath.

Dye Stock Solution Preparation: Weigh the required amount of Acid Yellow 61 powder (e.g.,

2g for a 2% o.w.f. shade). Create a smooth paste by gradually adding a small amount of very

hot water (~180°F) to the powder.[13] Once pasted, dissolve it completely in approximately 1

cup of hot water.[13] Strain the solution through a fine mesh to remove any undissolved

particles.[13]

Dye Bath Preparation: In a stainless steel or enamel pot, prepare the dyebath with a 30:1

liquor ratio (3 liters of water for 100g of fiber).[8] Add the dissolved dye stock solution and stir

well. If desired, add a leveling agent like Glauber's salt at this stage.[8]

Dyeing Process:

Introduce the wetted fabric to the cool dyebath, ensuring it is fully submerged.[10]

Slowly raise the temperature of the dyebath to a simmer (85-95°C) over 30-45 minutes.

[11][13] Stir the material gently and frequently to prevent uneven dyeing.

Once the target temperature is reached, allow the fiber to acclimate for 5-10 minutes.[13]

Add the acid (e.g., ¼ cup of white vinegar or 1 tablespoon of citric acid per pound of

fabric) by pouring it into the bath, not directly onto the fabric.[10][11]

Maintain the temperature and continue to stir gently for 30-60 minutes, or until the desired

shade is achieved.[7] A sign of good dye exhaustion is the near-clearing of the dyebath.

Rinsing and Finishing:

Allow the dyebath to cool down slowly before removing the fabric to avoid thermal shock,

especially for wool.[10]
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Rinse the fabric in warm water, then gradually cooler water, until the rinse water runs clear.

Perform a final wash with a neutral detergent to remove any unfixed dye, then dry away

from direct sunlight.

This protocol outlines a general procedure for dyeing chrome-tanned leather with Acid Yellow
61 in a laboratory-scale drum.

Workflow for Leather Dyeing with Acid Yellow 61
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Preparation Phase

Dyeing Phase

Post-Treatment Phase

1. Prepare Leather
(Ensure leather is properly tanned and neutralized)

3. Drumming
(Place leather in drum with water at 40-50°C)

2. Prepare Dye Solution
(Dissolve Acid Yellow 61 powder in hot water)

4. Add Dye & Penetrants
(Add dye solution and auxiliaries)

5. Run Drum
(Run for 20-30 min for dye penetration)

6. Acidification (Fixation)
(Add formic acid to lower pH to ~3.5)

7. Continue Drumming
(Run for another 30-60 min to fix the dye)

8. Drain & Rinse
(Drain dyebath, rinse leather until water is clear)

9. Fatliquoring
(Introduce fatliquors to soften the leather)

10. Drying & Finishing
(Dry and process leather as required)
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Colorfastness Tests

Evaluation

Dyed Sample

Washing Fastness
(ISO 105-C06)

Rubbing Fastness
(ISO 105-X12)

Light Fastness
(ISO 105-B02)

Perspiration Fastness
(ISO 105-E04)

Assess Color Change
(Compare treated sample to original)

Assess Staining
(Evaluate color transfer to multifiber fabric)

Assign Grey Scale Rating
(Scale 1-5 for both change and staining)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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